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Compound of Interest

Compound Name: Antibacterial agent 106

Cat. No.: B12418497

Investigating SC-106: A Look into its
Documented Activities

A thorough review of publicly available scientific and clinical data reveals that SC-106 is not
characterized as an antibacterial agent. The compound is primarily identified as a leukotriene
receptor antagonist and a thromboxane A2 synthase inhibitor.[1] This positions SC-106 within
the therapeutic areas of immune system diseases and skin and musculoskeletal disorders,
rather than infectious diseases.

While the broader class of arginine-glycine-aspartic acid (RGD) peptidomimetics, to which SC-
106 is related, has been explored for potential antimicrobial applications, there is no specific
evidence to date that demonstrates antibacterial efficacy for SC-106 itself.[1] The mechanism
of RGD peptidomimetics in an antimicrobial context involves interfering with pathogen-host cell
interactions.[1] Many viruses and bacteria utilize host cell surface integrins for their replication,
and the RGD sequence is crucial for these protein-protein interactions.[1] Synthetic RGD
mimetics can act as antagonists, blocking this interaction and thereby inhibiting infection.[1]
However, the focus of SC-106's development has been on its anti-inflammatory and immune-
modulatory properties.

It is important to distinguish SC-106 from other investigational drugs with similar-sounding
names. For instance, CNP-106 is an antigen-specific immune tolerance therapy currently under
investigation for the treatment of myasthenia gravis.[2][3][4] This compound is a nanopatrticle
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encapsulating peptides of the acetylcholine receptor and is designed to reprogram the immune
system in this autoimmune disease.[3][4]

Given the lack of data supporting any antibacterial activity of SC-106, a comparison guide with
other antimicrobials, along with experimental protocols and signaling pathways related to such
activity, cannot be constructed. The available evidence points exclusively to its role as a
modulator of the leukotriene and thromboxane pathways.

The Known Mechanism of Action of SC-106

To provide clarity, the established mechanism of action for SC-106 is detailed below. This
pathway highlights its function in the context of inflammation and immune response, which is
distinct from any direct action against bacteria.
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Caption: Mechanism of SC-106 as a leukotriene receptor antagonist and thromboxane A2
synthase inhibitor.

In summary, based on current scientific literature, the topic of "Validating the antibacterial
activity of SC-106 as a potential antimicrobial” is not supported by evidence. The compound's
established role is in the modulation of inflammatory pathways. Researchers and drug
development professionals interested in SC-106 should focus on its documented mechanisms
of action for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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